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Compound of Interest

Compound Name: Calcium ionophore II

CAS No.: 74267-27-9

Cat. No.: B1220810

Get Quote

Executive Summary & Mechanism of Action
Calcium Ionophore II, historically known as A23187 (or Calcimycin), is a carboxylic acid

antibiotic produced by Streptomyces chartreusensis. Unlike channel formers, A23187 acts as a

mobile ion carrier. It creates a lipophilic complex with divalent cations—specifically Ca²⁺ and

Mg²⁺—allowing them to traverse the hydrophobic core of the cell membrane against

concentration gradients when coupled with chemical gradients (often proton exchange).

The Physicochemical Mechanism
A23187 functions as an electroneutral exchanger. For every Ca²⁺ ion transported into the

cytosol, two protons (H⁺) are ejected. This 1:2 stoichiometry (Ca²⁺:H⁺) is critical for maintaining

electrical neutrality but implies that intracellular pH (pHi) can be transiently acidified during

aggressive loading protocols.

Selectivity Profile: Mn²⁺ > Ca²⁺ > Mg²⁺ > Sr²⁺ > Ba²⁺.[1] Note: While highly effective for

Calcium, its affinity for Magnesium means it can perturb Mg²⁺-dependent enzymes (e.g.,
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ATPases) at high concentrations, a variable often overlooked in kinetic studies.

Pathway Visualization
The following diagram illustrates the electroneutral exchange mechanism utilized by A23187 to

elevate cytosolic Calcium.
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Figure 1:Mechanism of Action. A23187 acts as a mobile carrier, shuttling Ca²⁺ across the

membrane in exchange for protons, effectively bypassing voltage-gated channels.

Strategic Selection: A23187 vs. Ionomycin[2][3][4][5]
A common error in experimental design is treating A23187 and Ionomycin (Calcium Ionophore

I) as interchangeable. They are not. Use the decision matrix below to select the correct tool.

Feature
Calcium Ionophore II

(A23187)

Ionomycin (Ca

Ionophore I)
Scientific Implication

Fluorescence

Strong Intrinsic UV

Fluorescence (Ex

~300-380nm)

Non-fluorescent

CRITICAL: Do NOT

use A23187 with UV-

excitable dyes like

Fura-2 or Indo-1. It will

distort the ratiometric

baseline. Use

Ionomycin or 4-

Bromo-A23187

instead.

Selectivity
Ca²⁺ > Mg²⁺ (Less

selective)

Ca²⁺ >> Mg²⁺ (Highly

selective)

Ionomycin is preferred

if Mg²⁺ perturbation

must be minimized.

Transport Rate Moderate Fast

Ionomycin induces a

sharper initial spike;

A23187 often creates

a more sustained

elevation.

Apoptosis Potent inducer Potent inducer

Both are effective for

studying Ca²⁺-

dependent cell death

(e.g., via calpain

activation).
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Application Protocols
Protocol A: Calibration of Intracellular Ca²⁺ Indicators
(Fluo-4/Fluo-8)
Objective: To determine the maximum fluorescence (

) and minimum fluorescence (

) in live cells to convert arbitrary fluorescence units (AFU) into molar concentrations.

Reagents:

A23187 Stock: 10 mM in anhydrous DMSO (Store at -20°C, protected from light).

Tyrode’s Buffer (Ca²⁺-free): 135 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 10 mM Glucose, 20 mM

HEPES, pH 7.4.

Saturation Buffer: Tyrode’s + 10 mM CaCl₂.

Zero Ca²⁺ Buffer: Tyrode’s + 10 mM EGTA (pH adjusted to >7.4 to ensure EGTA chelation).

Step-by-Step Methodology:

Dye Loading: Load cells (e.g., HEK293, Jurkat) with Fluo-4 AM (2-5 µM) for 30-45 mins at

37°C. Wash 3x with Tyrode’s buffer.

Baseline Acquisition: Record baseline fluorescence (

) for 60 seconds.

Determination of

(Saturation):

Replace buffer with Saturation Buffer (10 mM Ca²⁺).

Add A23187 to a final concentration of 5-10 µM.[2]
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Expert Tip: A23187 is hydrophobic. Do not pre-mix in aqueous plastic tubes where it may

stick. Add directly to the well and mix gently.

Record until fluorescence plateaus (typically 2-5 mins). This is

.

Determination of

(Quenching):

Option A (Mn²⁺ Quench): Add 2 mM MnCl₂. A23187 transports Mn²⁺ avidly. Mn²⁺

quenches Fluo-4 fluorescence, providing a robust

proxy.

Option B (EGTA): Wash cells and replace with Zero Ca²⁺ Buffer (10 mM EGTA) + 10 µM

A23187. Wait 5-10 mins for Ca²⁺ to exit the cell.

Calculation: Use the Grynkiewicz equation adapted for non-ratiometric dyes:

Protocol B: T-Cell Activation (Non-Receptor Mediated)
Objective: To bypass the T-Cell Receptor (TCR) and directly trigger downstream signaling

(NFAT translocation, cytokine production).

Reagents:

PMA (Phorbol 12-myristate 13-acetate): PKC activator.

A23187: Calcium mobilizer.[2][3][4]

Methodology:

Preparation: Resuspend Jurkat T-cells or primary PBMCs at

cells/mL in complete RPMI-1640.

Co-Stimulation Setup:
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Control: DMSO vehicle only.

Experimental: Add PMA (10-50 ng/mL) + A23187 (1 µM).

Note: A23187 alone induces Ca²⁺ flux but often fails to fully activate T-cells without PKC

costimulation (PMA).

Incubation:

Early Signaling (Phosphorylation): 5–15 minutes.

Cytokine Release (IL-2, IFN-γ): 6–24 hours.

Termination:

For Western Blot: Lyse immediately in RIPA buffer + Phosphatase Inhibitors.

For Flow Cytometry: Add Brefeldin A after 1 hour to block cytokine secretion, then fix/perm

after 6 hours.

Technical Data & Troubleshooting
Solubility and Stability[9][10]

DMSO: Soluble up to 50 mg/mL.[5]

Ethanol: Soluble up to 5 mg/mL (requires warming).

Aqueous: Practically insoluble. Precipitation Risk: When diluting stock (mM) into buffer (µM),

rapid dispersion is required. If a visible precipitate forms, the effective concentration is

unknown.

Common Pitfalls (Troubleshooting)
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Observation Probable Cause Corrective Action

High Background in Fura-2

Assay
Autofluorescence

A23187 fluoresces under UV.

Switch to 4-Bromo-A23187 or

Ionomycin.

Cell Detachment / Blebbing Cytotoxicity

High Ca²⁺ load causes

mitochondrial toxicity. Reduce

concentration to <1 µM or

reduce exposure time.

Inconsistent Activation Serum Binding

Albumin (BSA/FBS) binds

ionophores. Perform short-

term activation in serum-free or

low-serum (1%) media.

No Ca²⁺ Response Stock Degradation

A23187 is light-sensitive.

Discard stocks older than 3

months or those stored in clear

tubes.

Experimental Workflow Visualization
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Figure 2:Decision Tree for Ionophore Selection and Experimental Workflow.

References

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1220810/docs?utm_src=pdf-body-img#advanced-calcium-signaling-modulation-a-technical-guide-to-calcium-ionophore-ii-a23187
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reed, P. W., & Lardy, H. A. (1972). A23187: A Divalent Cation Ionophore.[5] Journal of

Biological Chemistry, 247(21), 6970–6977.

Abbott, N. J., et al. (1991). A23187 and Ionomycin: Tools for Calcium Signaling. Methods in
Cell Biology.

Sigma-Aldrich. Calcium Ionophore A23187 Product Information & Application Note.

Thermo Fisher Scientific. Fluo-4 AM Calcium Indicator Protocol.

Dedkova, E. N., & Blatter, L. A. (2009). Measuring intracellular calcium with fluorescent

indicators. Current Protocols in Cytometry, 48(1), 9-30.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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